![molecular formula C11H24N2O B2997510 N-(2-methoxyethyl)-1-propylpiperidin-4-amine CAS No. 416870-59-2](/img/structure/B2997510.png)
N-(2-methoxyethyl)-1-propylpiperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methoxyethyl)-1-propylpiperidin-4-amine, also known as MPPE, is a synthetic compound that belongs to the class of piperidine derivatives. It has been widely studied for its potential use in scientific research due to its interesting pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyethyl)-1-propylpiperidin-4-amine is not fully understood. However, it is believed that the compound acts as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. It also acts as an antagonist at the α2-adrenergic receptor. These actions result in the modulation of neurotransmitter release, which can have a significant impact on various physiological processes.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine release in the prefrontal cortex, which is involved in cognitive function and decision-making. It has also been shown to increase serotonin release in the hippocampus, which is involved in learning and memory. Additionally, this compound has been shown to increase norepinephrine release in the hypothalamus, which is involved in the regulation of the stress response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(2-methoxyethyl)-1-propylpiperidin-4-amine in lab experiments is its high affinity for several neurotransmitter receptors. This makes it a useful tool for studying the role of these receptors in various physiological processes. However, one of the limitations of using this compound is its potential for off-target effects. Due to its ability to modulate multiple receptors, it can be difficult to attribute specific effects to a particular receptor.
Future Directions
There are several future directions for the study of N-(2-methoxyethyl)-1-propylpiperidin-4-amine. One potential direction is the investigation of its potential use in the treatment of neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neurotransmitter release. Finally, the development of more selective compounds that target specific receptors could help to overcome some of the limitations of using this compound in lab experiments.
In conclusion, this compound is a synthetic compound that has been extensively studied for its potential use in scientific research. Its high affinity for several neurotransmitter receptors makes it a useful tool for studying the role of these receptors in various physiological processes. However, further research is needed to fully understand its mechanism of action and its potential for off-target effects.
Synthesis Methods
The synthesis of N-(2-methoxyethyl)-1-propylpiperidin-4-amine involves the reaction of propylpiperidine with 2-methoxyethylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain a high yield of the desired product. The purity of the compound is then confirmed using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-(2-methoxyethyl)-1-propylpiperidin-4-amine has been extensively studied for its potential use in scientific research. It has been shown to have a high affinity for several neurotransmitter receptors, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the α2-adrenergic receptor. Due to its ability to modulate these receptors, this compound has been investigated for its potential use in the treatment of various neurological disorders, such as depression, anxiety, and schizophrenia.
properties
IUPAC Name |
N-(2-methoxyethyl)-1-propylpiperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2O/c1-3-7-13-8-4-11(5-9-13)12-6-10-14-2/h11-12H,3-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYSWSUSFBVSQBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.